Cas no 2408965-83-1 (tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate
• CAS No: 2408965-83-1
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 6078061
• PubChem ID: 165699389
• Update Time: 2025-05-21

tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548530
• 2408965-83-1
• tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate

• Inchi： 1S/C15H29NO3/c1-11-6-8-12(9-7-11)15(5,18)10-16-13(17)19-14(2,3)4/h11-12,18H,6-10H2,1-5H3,(H,16,17)
• InChI Key： KZWBIDXSTFFCDN-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(=O)OC(C)(C)C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate

Professional Introduction to Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate (CAS No. 2408965-83-1)

Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate, with the chemical identifier CAS No. 2408965-83-1, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and industrial processes. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a hydroxyl-substituted alkyl chain, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate consists of a carbamate functional group attached to a propyl chain that is further substituted with a hydroxyl group and a 4-methylcyclohexyl moiety. This arrangement imparts both steric hindrance and hydrophilic characteristics to the molecule, making it an intriguing candidate for various biochemical interactions. The tert-butyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of pharmaceutical compounds, which is a critical factor in drug design.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Carbamates have been explored as intermediates in the synthesis of agrochemicals, preservatives, and pharmaceuticals. The specific configuration of Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate makes it a promising candidate for further investigation in these areas. Its structural complexity suggests that it may exhibit unique interactions with biological targets, which could be harnessed for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in drug development. The combination of hydrophilic and lipophilic regions within its structure allows it to interact with both aqueous and lipid environments, making it suitable for various biological systems. This property is particularly valuable in designing drugs that require absorption through biological membranes or targeting specific cellular compartments. Additionally, the presence of a hydroxyl group provides a site for further functionalization, enabling chemists to tailor the molecule for specific applications.

Recent studies have begun to explore the pharmacological properties of carbamate derivatives, including Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate. Research has indicated that certain carbamates exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The structural features of this compound suggest that it may interfere with key signaling molecules, potentially leading to novel therapeutic strategies.

The synthesis of Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group typically involves condensation reactions between an amine derivative and a carboxylic acid or its activated form. The subsequent substitution of the propyl chain with a hydroxyl group and a 4-methylcyclohexyl moiety adds complexity to the synthetic route but also enhances the molecular diversity necessary for biological activity.

In industrial applications, this compound has shown promise as an intermediate in the production of specialty chemicals. Its stability under various conditions makes it suitable for use in formulations that require prolonged shelf life or resistance to environmental factors. Furthermore, its compatibility with other organic compounds allows for seamless integration into existing synthetic pathways.

The potential biological activities of Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate have prompted researchers to investigate its interactions with biological systems at both cellular and molecular levels. Preliminary studies have suggested that this compound may exhibit antioxidant properties, which could be beneficial in protecting cells from oxidative stress-induced damage. Additionally, its ability to modulate enzyme activity has opened up avenues for exploring its role in metabolic regulation.

The development of new pharmaceuticals relies heavily on understanding the structural-activity relationships (SAR) of potential drug candidates. Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate serves as an excellent model compound for studying how modifications at different positions within its structure can influence its biological effects. By systematically varying substituents such as the hydroxyl group or the 4-methylcyclohexyl moiety, researchers can gain insights into how these changes affect binding affinity and metabolic stability.

The growing body of research on carbamate-based compounds underscores their importance in modern drug discovery efforts. As our understanding of their mechanisms of action continues to evolve, so too does our ability to design more effective therapeutics. Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate stands out as a compound with immense potential due to its unique structural features and promising biological activities.

In conclusion, Tert-butyl N-[2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate (CAS No. 2408965-83-1) is a multifaceted compound with significant applications in pharmaceutical chemistry and biomedicine. Its structural complexity and functional groups make it an attractive candidate for further research into drug development and industrial applications. As scientific knowledge advances, this compound will undoubtedly play an increasingly important role in addressing some of today's most pressing medical challenges.